1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine

• IUPAC Name: 3-[2-(3-methoxyphenyl)ethyl]-1-prop-2-enylsulfonylpiperidine
• InChI: InChI=1S/C17H25NO3S/c1-3-12-22(19,20)18-11-5-7-16(14-18)10-9-15-6-4-8-17(13-15)21-2/h3-4,6,8,13,16H,1,5,7,9-12,14H2,2H3
• InChI Key: BVRVAASUNRCOFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCC2CCCN(C2)S(=O)(=O)CC=C
• Molecular Formula: C17H25NO3S
• Molecular Weight: 323.5 g/mol

Description

1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine, also known as AM-694, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine acts as a partial agonist at the CB1 and CB2 cannabinoid receptors, which are part of the endocannabinoid system. Activation of these receptors can modulate pain, inflammation, and anxiety, among other physiological processes. However, the exact mechanism of action of 1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine is not fully understood.
Biochemical and Physiological Effects
1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, inhibition of inflammatory cytokine production, and modulation of immune cell function. Additionally, 1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine has been shown to have effects on cardiovascular function and metabolism.

Advantages and Limitations for Lab Experiments

1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine has several advantages for use in lab experiments, including its high potency and selectivity for the CB1 and CB2 receptors. However, it also has limitations, including its relatively short half-life and potential for off-target effects.

Future Directions

There are several potential future directions for research on 1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine, including further characterization of its mechanism of action, investigation of its potential therapeutic applications in human subjects, and development of more selective and potent analogs. Additionally, research on the safety and toxicity of 1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine can be synthesized via a multi-step process involving the reaction of piperidine with allylsulfonyl chloride, followed by the reduction of the resulting sulfonyl derivative with lithium aluminum hydride. The final step involves the reaction of the resulting amine with 3-methoxyphenylacetonitrile in the presence of a palladium catalyst.

Scientific Research Applications

1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine has been studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and anxiety. It has been shown to have analgesic effects in animal models of acute and chronic pain, as well as anti-inflammatory effects in models of arthritis and colitis. Additionally, 1-(allylsulfonyl)-3-[2-(3-methoxyphenyl)ethyl]piperidine has been shown to have anxiolytic effects in animal models of anxiety.